{1-methyl-2-[(4-nitrobenzyl)sulfonyl]-1H-imidazol-5-yl}methanol

• IUPAC Name: [3-methyl-2-[(4-nitrophenyl)methylsulfonyl]imidazol-4-yl]methanol
• InChI: InChI=1S/C12H13N3O5S/c1-14-11(7-16)6-13-12(14)21(19,20)8-9-2-4-10(5-3-9)15(17)18/h2-6,16H,7-8H2,1H3
• InChI Key: LGXBIOFQJRETBS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1S(=O)(=O)CC2=CC=C(C=C2)[N+](=O)[O-])CO
• Molecular Formula: C12H13N3O5S
• Molecular Weight: 311.32 g/mol

Description

{1-methyl-2-[(4-nitrobenzyl)sulfonyl]-1H-imidazol-5-yl}methanol is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a complex organic molecule that has shown promise in a variety of areas, including biochemistry, pharmacology, and medicinal chemistry. In

Scientific Research Applications

Applications of Redox Mediators in Environmental Remediation

Redox mediators like 1-hydroxybenzotriazole and others enhance the degradation efficiency of recalcitrant organic pollutants in wastewater by enzymatic processes. This method could potentially be relevant for compounds with similar chemical functionalities, suggesting applications in environmental cleanup and pollution control (Husain & Husain, 2007).

Photosensitive Protecting Groups in Synthetic Chemistry

The use of photosensitive protecting groups such as 2-nitrobenzyl and others in synthetic chemistry for the selective protection and deprotection of functional groups in molecule synthesis might hint at potential applications in the design and synthesis of complex organic molecules. This could include pharmaceuticals, where precise control over chemical transformations is crucial (Amit, Zehavi, & Patchornik, 1974).

Analytical and Environmental Chemistry

Methanol and its derivatives play a critical role in various analytical and environmental chemistry applications, including as solvents and reagents in chemical syntheses and analyses. The discussion on methanol's role and its interactions in different chemical contexts can provide insights into the potential utility of related compounds in similar applications (Kowalewicz, 1993).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a derivative of imidazole, a heterocyclic aromatic organic compound that is a crucial component of many important biological molecules . Imidazole derivatives have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . .

Mode of Action

It’s worth noting that many imidazole derivatives exert their effects by interacting with various enzymes and receptors in the body . For instance, some imidazole derivatives have been found to inhibit the activity of cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2), enzymes that play a key role in inflammation .

Biochemical Pathways

For instance, if this compound does indeed inhibit COX-1 and COX-2, it could affect the synthesis of prostaglandins, which are involved in inflammation and pain .

Pharmacokinetics

It’s worth noting that many imidazole derivatives have been found to have good bioavailability and metabolic stability .

Result of Action

Given the broad range of activities exhibited by imidazole derivatives, it’s likely that this compound could have multiple effects at the molecular and cellular level .